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Compound of Interest

Compound Name: 2-Bromo-3-nitrotoluene

Cat. No.: B170676

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-3-nitrotoluene (CAS No: 41085-43-2) is a valuable chemical intermediate widely
utilized in the synthesis of a diverse range of organic molecules.[1] Its unique structure,
featuring a toluene backbone substituted with both a bromine atom and a nitro group, provides
multiple reactive sites for further chemical modifications. This makes it a crucial building block
in the development of novel pharmaceuticals and agrochemicals.[1][2] This technical guide
provides a comprehensive overview of commercial suppliers, detailed synthetic protocols, and
potential applications of 2-Bromo-3-nitrotoluene for professionals in research and drug
development.

Commercial Availability

A variety of chemical suppliers offer 2-Bromo-3-nitrotoluene in different purities and
quantities. While pricing for bulk quantities often requires a direct quote, a summary of publicly
available information from prominent suppliers is provided below to aid in procurement
decisions.

Table 1: Commercial Suppliers of 2-Bromo-3-
nitrotoluene
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. . Available .
Supplier Purity . Price (USD)
Quantities
Chem-Impex > 97% (GC) 1lg $18.53[1]
Bulk Request Quote
Thermo Scientific ]
] 98% 59 Contact for Price[3]
Chemicals
. $158.44 (1g), $467.87
TCI America >98.0% (GC) 19,5¢
(59)[4]
Sigma-Aldrich 99% Discontinued N/A[5]
Santa Cruz ) )
] N/A Contact for Price Contact for Price[6]
Biotechnology
BLD Pharm N/A Contact for Price Contact for Price[7]
Acros Organics (via )
] - 98% 19,59 Contact for Price[8]
Fisher Scientific)
$10.00 - $15.00 / KG
ChemicalBook 99%+ KG quantities (from some suppliers)
[9]
Guidechem 99% 25kg, 100kg, 1000kg Contact for Price[10]

Note: Prices are subject to change and may not include shipping and handling fees. For bulk
orders, it is recommended to contact the suppliers directly for a quote.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Bromo-3-nitrotoluene is presented in
Table 2.

Table 2: Physicochemical Properties of 2-Bromo-3-
nitrotoluene
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Property Value

CAS Number 41085-43-2[1][3][4][6][71[8][°][10]
Molecular Formula C7HeBrNO2[1][3][6]

Molecular Weight 216.03 g/mol [1][6]

Appearance Pale yellow low melting solid or liquid[1][11]
Melting Point 38-41 °C (lit.)[5][9]

Boiling Point 135-136 °C / 8 mmHg (lit.)[5][9]

Density 0.803 g/mL at 25 °C (lit.)[5][9]

Experimental Protocols
Synthesis of 2-Bromo-3-nitrotoluene

A common method for the synthesis of 2-Bromo-3-nitrotoluene involves the diazotization of 2-
methyl-6-nitroaniline followed by a Sandmeyer-type reaction. A detailed experimental protocol
is provided below.[12]

Materials:

2-methyl-6-nitroaniline

e 48% Hydrobromic acid

e Sodium nitrite

e Cuprous bromide

e Methylene chloride

e 2 N Sodium hydroxide solution

e Saturated sodium chloride solution

e Magnesium sulfate
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» Decolorizing carbon
Procedure:

» Diazotization: A stirred solution of 75.0 grams (0.493 mole) of 2-methyl-6-nitroaniline and 40
ml of aqueous 48% hydrobromic acid in 135 ml of water is cooled to 0° C. A solution of 36.2
grams (0.510 mole) of sodium nitrite in 60 ml of water is added dropwise over a one-hour
period, maintaining the temperature below 10°C.[12][13]

» Sandmeyer Reaction: The resulting diazonium salt solution is filtered through glass wool into
a large dropping funnel. This solution is then added dropwise to a stirred solution of 77.8
grams (0.542 mole) of cuprous bromide in 165 ml of aqueous 48% hydrobromic acid at 15°
C.[12]

o Reaction Work-up: After the addition is complete, the reaction mixture is stirred at 15° C for a
few minutes, allowed to warm to ambient temperature, and stirred for an additional hour. The
mixture is then heated to 60° C and stirred for two hours.[12]

 Purification: The reaction mixture is subjected to steam distillation. The distillate is extracted
with three portions of 150 ml each of methylene chloride. The combined organic extracts are
washed with two portions of 150 ml each of agueous 2 N sodium hydroxide and five portions
of 200 ml each of a saturated aqueous solution of sodium chloride (until the wash is pH 7).
The organic layer is dried with magnesium sulfate while being slurried with decolorizing
carbon. The mixture is filtered, and the filtrate is concentrated under reduced pressure to
yield 2-bromo-3-nitrotoluene.[12]

Applications in Synthesis

2-Bromo-3-nitrotoluene serves as a versatile intermediate in the synthesis of more complex
molecules, particularly in the pharmaceutical and agrochemical industries.[1][2] The bromine
atom can be displaced through various coupling reactions, while the nitro group can be
reduced to an amine, opening up a wide range of synthetic possibilities.[14]

Logical Workflow for the Application of 2-Bromo-3-
nitrotoluene
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Synthetic Applications

Nitro Group Reduction Asrochemicals
Synthesis of 2-Bromo-3-nitrotoluene (e.g., H2, Pd/C) 8l
. - Diazotization Sandmeyer Reaction ( . : *
2-Methyl-6-nitroaniline [(NaNOz, HBr)J_>[ (CuBY) )—> 2-Bromo-3-nitrotoluene | *
Coupling Reactions .
(e Suzuki) Heek) —> Pharmaceuticals

Click to download full resolution via product page

Caption: Synthetic workflow for 2-Bromo-3-nitrotoluene and its applications.

Signaling Pathways

While direct involvement of 2-Bromo-3-nitrotoluene in specific signaling pathways is not
extensively documented, its derivatives are of significant interest in drug discovery. For
instance, related bromo-nitro aromatic compounds are used as precursors for the synthesis of
enzyme inhibitors. A notable example is the use of a structurally similar compound, 2-bromo-3-
nitrobenzoic acid, in the synthesis of inhibitors for Poly(ADP-ribose) polymerase (PARP), a key
enzyme in DNA repair.

Hypothetical Signaling Pathway Inhibition

The following diagram illustrates a generalized concept of how a downstream product derived
from 2-Bromo-3-nitrotoluene could potentially inhibit a signaling pathway, drawing an analogy
from the known inhibition of the PARP-1 pathway by similar molecules.
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Caption: Potential inhibition of a DNA repair pathway by a derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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